Cas no 1354016-83-3 (1-[(R)-3-(Benzyl-cyclopropyl-amino)-pyrrolidin-1-yl]-2-chloro-ethanone)

• Product Name: 1-[(R)-3-(Benzyl-cyclopropyl-amino)-pyrrolidin-1-yl]-2-chloro-ethanone
• CAS No: 1354016-83-3
• MF: C₁₆H₂₁ClN₂O
• MW: 292.803743124008
• CID: 2160989
• Update Time: 2025-06-08

1-[(R)-3-(Benzyl-cyclopropyl-amino)-pyrrolidin-1-yl]-2-chloro-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-[(R)-3-(benzyl-cyclopropyl-amino)-pyrrolidin-1-yl]-2-chloro-ethanone
• (R)-1-(3-(Benzyl(cyclopropyl)amino)pyrrolidin-1-yl)-2-chloroethanone
• AM96626
• 1-[(R)-3-(Benzylcyclopropylamino)pyrrolidin-1-yl]-2-chloroethanone
• 1-[(R)-3-(Benzyl-cyclopropyl-amino)-pyrrolidin-1-yl]-2-chloro-ethanone

• Inchi： 1S/C16H21ClN2O/c17-10-16(20)18-9-8-15(12-18)19(14-6-7-14)11-13-4-2-1-3-5-13/h1-5,14-15H,6-12H2/t15-/m1/s1
• InChI Key： YUHPLKKYXYAOKA-OAHLLOKOSA-N
• SMILES： ClCC(N1CC[C@H](C1)N(CC1C=CC=CC=1)C1CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 339
• Topological Polar Surface Area: 23.6

Additional information on 1-[(R)-3-(Benzyl-cyclopropyl-amino)-pyrrolidin-1-yl]-2-chloro-ethanone

Introduction to 1-[(R)-3-(Benzyl-cyclopropyl-amino)-pyrrolidin-1-yl]-2-chloro-ethanone (CAS No. 1354016-83-3)

The compound 1-[(R)-3-(Benzyl-cyclopropyl-amino)-pyrrolidin-1-yl]-2-chloro-ethanone (CAS No. 1354016-83-3) represents a significant advancement in the field of medicinal chemistry, particularly in the design of novel pharmacophores for therapeutic applications. This compound, characterized by its intricate structural framework, has garnered attention due to its potential in modulating biological pathways associated with inflammation, neurodegeneration, and metabolic disorders. The unique combination of a pyrrolidine core, a benzyl-cyclopropyl-amino substituent, and a chloro-substituted ketone moiety contributes to its distinctive chemical and pharmacological profile.

Recent studies have highlighted the importance of chiral centers in drug design, emphasizing their role in enhancing binding affinity and selectivity. The (R)-configuration at the pyrrolidine nitrogen in this compound is particularly noteworthy, as it has been shown to influence the compound's interactions with biological targets. The benzyl-cyclopropyl-amino group introduces rigidity and lipophilicity, which can be critical for optimizing pharmacokinetic properties such as solubility and membrane permeability. Additionally, the presence of a chloro-substituent on the ethanone backbone enhances electrophilicity, making it a versatile intermediate for further derivatization.

In the context of contemporary pharmaceutical research, this compound has been explored for its potential in addressing neurological disorders. The pyrrolidine scaffold is a well-documented motif in central nervous system (CNS) drugs due to its ability to cross the blood-brain barrier efficiently. Preclinical investigations have suggested that derivatives of this compound may exhibit neuroprotective effects by modulating neurotransmitter receptor activity. Specifically, the interaction with NMDA receptors and sigma-1 receptors has been implicated in reducing oxidative stress and neuroinflammation—key pathological mechanisms in conditions such as Alzheimer's disease and Parkinson's disease.

The chloro-substituted ketone moiety serves as a reactive site for further chemical modifications, enabling the synthesis of analogs with tailored biological activities. For instance, functionalization at this position could lead to compounds with enhanced binding affinity or altered metabolic stability. Such modifications are crucial for optimizing drug candidates during the hit-to-drug development pipeline. Computational modeling studies have further supported the hypothesis that subtle changes in the electronic distribution around this moiety can significantly impact receptor binding affinity.

Moreover, the benzyl-cyclopropyl-amino group has been identified as a key pharmacophoric element in several successful drugs targeting metabolic diseases. Its structural features contribute to favorable interactions with enzymes involved in lipid metabolism and glucose homeostasis. Emerging evidence suggests that this moiety may interfere with the activity of enzymes such as acetyl-CoA carboxylase (ACC) and glucose-6-phosphatase, which are pivotal in regulating energy balance within cells. This opens up avenues for exploring the compound's potential as an anti-diabetic or anti-obesity agent.

From a synthetic chemistry perspective, 1-[(R)-3-(Benzyl-cyclopropyl-amino)-pyrrolidin-1-yl]-2-chloro-ethanone exemplifies an elegant example of stereocontrol in organic synthesis. The synthesis involves multi-step reactions that require precise control over reaction conditions to achieve high enantiomeric purity. Advances in asymmetric catalysis have enabled more efficient routes to enantiopure intermediates, reducing both cost and environmental impact. Such improvements are essential for scaling up production while maintaining compliance with regulatory standards.

The compound's structural complexity also presents challenges and opportunities for drug delivery systems research. Its size and shape influence how it behaves within biological matrices, affecting bioavailability and distribution profiles. Nanotechnology-based delivery platforms have been explored to enhance the compound's solubility and target specificity. For instance, liposomes or polymeric nanoparticles could encapsulate this molecule to improve its penetration into tissues or prolong its circulation time in vivo.

In summary,1-[(R)-3-(Benzyl-cyclopropyl-amino)-pyrrolidin-1-yl]-2-chloro-ethanone (CAS No. 1354016-83-3) stands as a promising candidate for further therapeutic development due to its unique structural features and demonstrated biological activity. Ongoing research continues to uncover new applications for this compound, reinforcing its significance in modern medicinal chemistry. As scientific understanding evolves, so too will our ability to harness its potential for treating complex diseases.